Hexahydrophthalic anhydride
Overview
Description
Hexahydrophthalic anhydride (HHPA) is an organic compound that belongs to the class of cyclic anhydrides . It is also known as hexahydroisobenzofuran-1,3-dione and 1,2-cyclohexanedicarboxylic anhydride . It is a white, solid crystalline material or a clear, colorless, viscous liquid . It has a molecular weight of 154.17 .
Synthesis Analysis
HHPA is synthesized by the reaction of hexahydrophthalic acid with phthalic anhydride in the presence of a catalytic amount of sulfuric acid . A method for preparing HHPA involves heating phthalic anhydride to 50°C and injecting it into a phthalic anhydride dissolving tower. The dissolved phthalic anhydride solution is pressurized and injected into a constant-pressure reaction kettle or a fixed bed reactor filled with a selective hydrogenation catalyst to carry out a selective hydrogenation reaction .Molecular Structure Analysis
The molecular formula of HHPA is C8H10O3 . It is a saturated dicarboxylic anhydride and will undergo most of the reactions typical of this class of compounds .Chemical Reactions Analysis
HHPA can undergo esterification reactions with alcohols to produce cyclohexane-1,2-dicarboxylate plasticizers . It is also used as an intermediate for coating resins, plasticizers, insect repellents, and rust inhibitors, and as a hardener for epoxy resins .Physical And Chemical Properties Analysis
HHPA is a dry powder or solid in various forms, or a clear, colorless, viscous liquid . It has a boiling point of 564.8°F, a molecular weight of 154.17, and a freezing/melting point of 89.6°F .Scientific Research Applications
- Hydrogenation of Phthalate Esters : In the 1990s, phthalate esters (such as DBP, DOP, DNOP, DIOP, and DINP) were widely used as plasticizers in PVC materials. However, due to concerns about their benzene ring structure, they faced criticism and bans in certain countries. To address this, researchers explored hydrogenation technology. For instance, BASF (Germany) patented a method involving substrate-supported Ru catalysts to convert phthalates into hexahydrophthalates with high yield and selectivity .
Nucleating Agents for Polypropylene (iPP)
Researchers have synthesized highly efficient nucleating agents using HHPA metal salts. These agents improve the crystallization behavior of isotactic polypropylene (iPP), leading to enhanced material properties .
Synthesis of Environmentally Friendly Plasticizers
DEHCH (di(2-ethylhexyl)-1,2-cyclohexane dicarboxylate) is synthesized from HHPA and iso-octanol. DEHCH serves as a more environmentally friendly plasticizer, offering an alternative to traditional phthalate-based plasticizers .
Casting and Coating Applications
HHPA stands out in casting and coating applications due to its superior resistance to yellowing compared to other cyclic anhydrides .
Mechanism of Action
Target of Action
Hexahydrophthalic Anhydride (HHPA) is an organic compound that belongs to the class of cyclic anhydrides . It primarily targets primary and secondary amines, reacting with them to form amides .
Mode of Action
HHPA is a cyclic anhydride, which reacts with primary and secondary amines to form amides . This reaction is catalyzed by a small amount of sulfuric acid and is carried out at a temperature of 130-140°C . The reaction of HHPA with amines is a key step in the synthesis of polyester resin and the modification of alkyd resin .
Biochemical Pathways
It is known that hhpa can form adducts with nucleophilic amino acids . This suggests that HHPA may influence protein structure and function, potentially affecting multiple biochemical pathways.
Pharmacokinetics
It is known that hhpa has a boiling point of 296°c, a density of 1193 g/ml at 40°C, a viscosity of 470 mPas at 40°C, and a vapor pressure of 37 mmHg at 120°C . These properties may influence the absorption, distribution, metabolism, and excretion (ADME) of HHPA in the body.
Result of Action
It is known that hhpa can cause allergy or asthma symptoms or breathing difficulties if inhaled, serious eye damage, and may cause an allergic skin reaction .
Action Environment
HHPA is mainly used as an intermediate for coating resins, plasticizers, insect repellents, and rust inhibitors, and as a hardener for epoxy resins . It is preferred over other cyclic anhydrides in casting and coating applications for its higher resistance to yellowing . Environmental factors such as temperature, humidity, and the presence of other chemicals can influence the action, efficacy, and stability of HHPA .
Safety and Hazards
Future Directions
The global market size of HHPA and its growth rate from 2017 to 2021, as well as forecasts for its market size to the end of 2027 and its growth rate from 2022 to 2027, have been described . HHPA finds application in durable, high gloss, weather-resistant coatings, and high-end electrical applications .
properties
IUPAC Name |
3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUTGBJKUEZFXGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)OC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 |
Source
|
| Record name | CYCLOHEXANEDICARBOXYLIC ACID ANHYDRIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8026515 |
Source
|
| Record name | Hexahydrophthalic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8026515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid; Other Solid; Pellets or Large Crystals, Solid; [ICSC] Glassy solid; [EPA ChAMP] White solid; [Alfa Aesar MSDS], SOLID IN VARIOUS FORMS., Dry powder or solid in various forms, or clear, colorless, viscous liquid. |
Source
|
| Record name | 1,3-Isobenzofurandione, hexahydro- | |
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| Record name | Hexahydrophthalic anhydride, all isomers | |
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| Record name | HEXAHYDROPHTHALIC ANHYDRIDE, ALL ISOMERS | |
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Boiling Point |
BP: 145 °C at 18 mm Hg, 296 °C, 564.8 °F |
Source
|
| Record name | Hexahydrophthalic anhydride | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Flash Point |
149 °C (open cup), 300.2 °F |
Source
|
| Record name | Hexahydrophthalic anhydride | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7912 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Solubility |
Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate; slightly soluble in petroleum ether, Solubility in water: reaction |
Source
|
| Record name | Hexahydrophthalic anhydride | |
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| Record name | CYCLOHEXANEDICARBOXYLIC ACID ANHYDRIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Density |
1.19 at 40 °C, 5.3 |
Source
|
| Record name | Hexahydrophthalic anhydride | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7912 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Vapor Density |
Relative vapor density (air = 1): 5.3, 1.19 |
Source
|
| Record name | CYCLOHEXANEDICARBOXYLIC ACID ANHYDRIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1643 | |
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| Record name | HEXAHYDROPHTHALIC ANHYDRIDE, ALL ISOMERS | |
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| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Vapor Pressure |
0.05 [mmHg], Vapor pressure, Pa at 25 °C: 0.9, 5.35x10(-2) |
Source
|
| Record name | Hexahydrophthalic anhydride, all isomers | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
Hexahydrophthalic anhydride | |
Color/Form |
Clear, colorless, viscous liquid, ... becomes a glassy solid at 35-36 °C | |
CAS RN |
85-42-7, 14166-21-3, 71749-03-6 |
Source
|
| Record name | Hexahydrophthalic anhydride | |
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| Record name | Hexahydrophthalic anhydride | |
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| Record name | trans-Cyclohexane-1,2-dicarboxylic anhydride | |
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| Record name | 1,3-Isobenzofurandione, hexahydro- | |
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Melting Point |
32 °C, 35-36 °C, 89.6 °F |
Source
|
| Record name | Hexahydrophthalic anhydride | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Q & A
Q1: How does HHPA interact with biological systems?
A1: HHPA acts as a hapten, meaning it binds to endogenous proteins in the body []. This binding is thought to be a key step in its ability to trigger allergic reactions [, , , ].
Q2: What are the downstream effects of HHPA binding to proteins?
A2: The HHPA-protein adducts can trigger the immune system, leading to the production of specific immunoglobulin E (IgE) and immunoglobulin G (IgG) antibodies [, , , ]. This immune response can manifest as a range of symptoms, including rhinitis, conjunctivitis, asthma, and contact urticaria [, , , , ]. In some cases, HHPA exposure can even lead to hemorrhagic rhinitis [].
Q3: What is the molecular formula and weight of HHPA?
A3: HHPA has the molecular formula C8H10O3 and a molecular weight of 154.16 g/mol.
Q4: Is there spectroscopic data available for HHPA?
A4: Yes, various spectroscopic techniques have been employed to characterize HHPA and its derivatives. These include Fourier-transform infrared spectroscopy (FTIR) [, ], gas chromatography-mass spectrometry (GC-MS) [, , , , , ], nuclear magnetic resonance spectroscopy (NMR) [, , ], and mass spectrometry (MS and MS/MS) [].
Q5: What are the typical applications of HHPA?
A5: HHPA is primarily used as a hardener in epoxy resin systems [, , ]. These systems find applications in a variety of industries, including electronics manufacturing, coatings, and adhesives [, , ].
Q6: How does HHPA perform under various conditions?
A6: The performance of HHPA-cured epoxy resins is influenced by factors like temperature and the presence of catalysts [, , ]. Research has focused on characterizing curing kinetics, thermal stability, and mechanical properties under different conditions [, , , , ].
Q7: Are there alternatives to HHPA in epoxy resin formulations?
A7: Yes, due to concerns about HHPA's allergenic potential, research is exploring alternative curing agents for epoxy resins. These include other anhydrides, as well as entirely different curing chemistries [, ].
Q8: Does HHPA exhibit any catalytic properties itself?
A8: While HHPA is primarily used as a reactant in epoxy resin formulations, research suggests it can play a role in the curing mechanism beyond simply reacting with the epoxy groups [, ]. This suggests some potential catalytic activity, though it's not its primary application.
Q9: Have computational methods been applied to study HHPA?
A9: Yes, computational chemistry techniques, particularly molecular dynamics (MD) simulations, have been employed to investigate the properties of HHPA-cured epoxy resins. These simulations provide insights into the cross-linked network structure and its relationship with dielectric properties [].
Q10: How do structural modifications of HHPA affect its activity?
A10: Research comparing HHPA to its methylated derivative, methylhexahydrophthalic anhydride (MHHPA), has shed light on the impact of structural modifications. These studies suggest differences in reactivity, allergenic potential, and immunological responses [, , , , ].
Q11: How stable is HHPA under various conditions?
A11: HHPA's stability is influenced by factors like temperature and pH. Research has investigated the degradation of HHPA and its adducts under different conditions to understand its persistence and potential environmental impact [, , ].
Q12: What are the regulatory considerations for HHPA?
A12: Due to its allergenic potential, HHPA has been subject to increasing scrutiny from regulatory agencies. Research into exposure assessment, biomarker development, and safer handling practices has become increasingly important to ensure worker safety and minimize environmental impact [, , , , , ].
Q13: What are the known toxicological effects of HHPA?
A13: HHPA is a known respiratory and skin sensitizer [, , , ]. Exposure can lead to a range of symptoms, including rhinitis, conjunctivitis, asthma, and contact urticaria [, , , ]. Research has focused on understanding the mechanisms of these effects, developing biomarkers of exposure, and establishing safe exposure levels [, , , , , , ].
Q14: What analytical methods are used to study HHPA?
A14: Various analytical techniques are employed to characterize, quantify, and monitor HHPA in different matrices. These include GC-MS [, , , , , ], FTIR [, ], high-performance liquid chromatography (HPLC) [, ], enzyme-linked immunosorbent assay (ELISA) [, ], and radioallergosorbent test (RAST) [].
Q15: How does HHPA induce an immune response?
A15: As a hapten, HHPA binds to carrier proteins, forming adducts recognized as foreign by the immune system [, , ]. This recognition triggers a cascade of immune reactions, including the production of specific IgE and IgG antibodies [, , , ].
Q16: What are the potential alternatives to HHPA?
A16: Research is ongoing to identify and characterize alternatives to HHPA in epoxy resin systems [, ]. This includes exploring other anhydride hardeners with potentially lower allergenic profiles, as well as developing entirely new curing chemistries for epoxy resins.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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